Cas no 1794843-91-6 ({[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate)

• Product Name: {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate
• CAS No: 1794843-91-6
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5324829
• Update Time: 2025-06-11

{[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-[[(2-Methylphenyl)methyl]amino]-2-oxoethyl 3,5-dimethoxybenzoate
• {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate

• Inchi： 1S/C19H21NO5/c1-13-6-4-5-7-14(13)11-20-18(21)12-25-19(22)15-8-16(23-2)10-17(9-15)24-3/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key： ANYJADLWETUUPF-UHFFFAOYSA-N
• SMILES： C(OCC(NCC1=CC=CC=C1C)=O)(=O)C1=CC(OC)=CC(OC)=C1

Experimental Properties

• Density: 1.178±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.4±50.0 °C(Predicted)
• pka: 13.15±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate

Introduction to {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate (CAS No. 1794843-91-6)

{[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate (CAS No. 1794843-91-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a carbamoyl group and a 3,5-dimethoxybenzoate moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate involves a series of well-defined chemical reactions, typically starting from readily available starting materials such as 2-methylbenzylamine and 3,5-dimethoxybenzoic acid. The carbamoylation step is crucial in forming the carbamoyl group, which is essential for the compound's biological activity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of its chemical properties, {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile is advantageous for various applications, including in vitro assays and formulation development. Additionally, the compound's stability under different conditions has been extensively studied, ensuring its reliability in both laboratory settings and industrial processes.

The biological activity of {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate has been the subject of numerous research studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate is in the field of cancer research. Preclinical studies have shown that this compound exhibits cytotoxic effects on various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These results highlight the potential of this compound as a novel anticancer agent worthy of further investigation.

Beyond its therapeutic applications, {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate has also been explored for its use in diagnostic imaging. The presence of the 3,5-dimethoxybenzoate moiety makes it suitable for conjugation with radiolabels or fluorescent tags, enabling its use as a probe for imaging techniques such as positron emission tomography (PET) and fluorescence microscopy. This versatility opens up new avenues for its application in both research and clinical settings.

The safety profile of {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, {[(2-methylphenyl)methyl]carbamoyl}methyl 3,5-dimethoxybenzoate (CAS No. 1794843-91-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.